Cas no 153524-16-4 (Dibenzothiophene,2,3,7-trimethyl-)

• Product Name: Dibenzothiophene,2,3,7-trimethyl-
• CAS No: 153524-16-4
• MF: C₃₀H₂₈S₂
• MW: 452.673325538635
• CID: 98891
• PubChem ID: 102602137
• Update Time: 2025-04-18

Dibenzothiophene,2,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene,2,3,7-trimethyl-
• 2,3,7-
• 2,3,8-TRIMETHYLDIBENZOTHIOPHENE
• 2,3,7-/2,3,8-TRIMETHYLDIBENZOTHIOPHENE
• 2,3,7-trimethyldibenzothiophene;2,3,8-trimethyldibenzothiophene
• 153524-16-4

• Inchi： 1S/2C15H14S/c1-9-4-5-14-12(6-9)13-7-10(2)11(3)8-15(13)16-14;1-9-4-5-12-13-7-10(2)11(3)8-15(13)16-14(12)6-9/h2*4-8H,1-3H3
• InChI Key： CXNZRLFEMCADSK-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C2C=C(C)C(C)=CC1=2.S1C2C=C(C)C=CC=2C2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 452.16300
• Monoisotopic Mass: 226.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.48000
• LogP: 9.95940